BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the
Molecular Weight of Cesium Stearate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cesium stearate

Cat. No.: B577387

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the molecular weight of cesium stearate,
a metal-organic compound of increasing interest in various scientific fields. This document
outlines the theoretical calculation of its molecular weight, details common experimental
methodologies for its determination, and discusses its relevance in the context of
pharmaceutical sciences.

Core Properties of Cesium Stearate

Cesium stearate is the cesium salt of stearic acid, a long-chain saturated fatty acid. Its
chemical and physical properties are foundational to its applications.

Table 1: Chemical Identity of Cesium Stearate

Property Value Source

Chemical Name Cesium Octadecanoate [1]

Caesium stearate,
Synonyms , [1][2]
Cesiumstearate

CAS Number 14912-91-5 [3]

Molecular Formula C18H35CsO2 [1][2]
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Theoretical Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The molecular formula for cesium stearate is C1sH3sCsOz.

Table 2: Atomic Weights of Constituent Elements

Element Symbol Atomic Weight ( g/mol )
Carbon C ~12.011

Hydrogen H ~1.008

Cesium Cs ~132.905

Oxygen @) ~15.999

Calculation of Molecular Weight:

Molecular Weight = (18 x Atomic Weight of C) + (35 x Atomic Weight of H) + (1 x Atomic
Weight of Cs) + (2 x Atomic Weight of O) Molecular Weight = (18 x 12.011) + (35 x 1.008) + (1
x 132.905) + (2 x 15.999) Molecular Weight = 216.198 + 35.28 + 132.905 + 31.998 Molecular
Weight = 416.381 g/mol

This calculated value is consistent with figures found in chemical databases.[1][4]

Experimental Determination of Molecular Weight

While theoretical calculations provide a precise value, experimental determination is crucial for
verification and for analyzing the purity and structure of a synthesized compound. Several
techniques can be employed for this purpose.[5][6]

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio
(m/z) of ionized molecules. It is a highly accurate method for determining the molecular weight
of small molecules like cesium stearate.[5][7]

Experimental Protocol: Direct Infusion Electrospray lonization Mass Spectrometry (ESI-MS)
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o Sample Preparation: A dilute solution of cesium stearate is prepared in a suitable solvent
system, such as a mixture of methanol and chloroform.

 Instrumentation: A high-resolution mass spectrometer equipped with an electrospray
ionization (ESI) source is used.

« Infusion: The sample solution is introduced into the ESI source at a constant flow rate using
a syringe pump.

« lonization: A high voltage is applied to the capillary tip, causing the nebulized droplets to
become charged. The solvent evaporates, leading to the formation of gas-phase ions of
cesium stearate.

o Mass Analysis: The ions are guided into the mass analyzer (e.g., time-of-flight or Orbitrap),
which separates them based on their m/z ratio.

o Detection: The detector records the abundance of ions at each m/z value, generating a mass
spectrum. The molecular ion peak will correspond to the molecular weight of the compound.

aaaaaaaaaaaaaa

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Determination by ESI-MS.

Size Exclusion Chromatography (SEC) | Gel Permeation
Chromatography (GPC)
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Size Exclusion Chromatography (SEC), also known as Gel Permeation Chromatography
(GPC), separates molecules based on their hydrodynamic volume in solution.[6] While primarily
used for polymers, it can be adapted for smaller molecules.

Experimental Protocol: SEC for Cesium Stearate

e Column and Mobile Phase Selection: A column with a small pore size suitable for the
molecular weight range of cesium stearate is chosen. A solvent in which the sample is fully
soluble, such as tetrahydrofuran (THF), is used as the mobile phase.

o Calibration: The system is calibrated using a series of well-characterized, narrow molecular
weight standards (e.g., polystyrene or polyethylene glycol). A calibration curve of
log(Molecular Weight) versus elution volume is generated.

o Sample Analysis: A known concentration of the cesium stearate solution is injected into the
SEC system.

o Elution and Detection: The sample passes through the column, and the elution profile is
monitored by a detector (e.g., a refractive index detector).

o Molecular Weight Determination: The elution volume of the cesium stearate peak is
compared to the calibration curve to determine its average molecular weight.

Relevance in Drug Development

Stearic acid and its salts, known as metallic soaps, are widely used as excipients in
pharmaceutical formulations.[8][9] Cesium stearate, as a member of this class, has potential
applications in drug delivery systems.

Table 3: Potential Roles of Stearates in Pharmaceuticals
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Application Function Reference

Tablet Manufacturing Lubricant, anti-adherent [9][10]

) Emulsifying agent, stabilizer for
Drug Delivery o [8]
lipid-based systems

N Hydrophobic matrix-forming
Modified Release [11]
agent

The precise molecular weight of cesium stearate is a critical parameter for formulation
development, as it influences the stoichiometry of drug-excipient interactions and the
physicochemical properties of the final dosage form.

While specific signaling pathways for cesium stearate are not extensively documented,
research on cesium ions has shown interactions with cellular signaling, such as the jasmonate
pathway in plants and MAP kinase pathways in yeast.[12][13][14] The stearate component,
being a fatty acid, may also influence lipid-mediated signaling processes.

Formation of Cesium Stearate

Cesium Hydroxide (CsOH) or Cesium Carbonate (Cs2COs)

Reacts with

Stearic Acid (C1sH3602)

Reacts with

Cesium Stearate (C1sH35CsOz)

By-products

Water (H20) and/or Carbon Dioxide (COz)
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Caption: Formation of Cesium Stearate from Stearic Acid.

In conclusion, a thorough understanding of the molecular weight of cesium stearate,
confirmed by both theoretical calculation and empirical measurement, is essential for its
application in research and development, particularly in the pharmaceutical industry where
precision and characterization are paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Molecular
Weight of Cesium Stearate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b577387#molecular-weight-of-cesium-stearate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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